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Compound of Interest

Compound Name: BFH772

Cat. No.: B1666941

Topic: Long-term Stability of BFH772 in Dimethyl Sulfoxide (DMSO)

Audience: Researchers, scientists, and drug development professionals.

Introduction

BFH772 is a potent and selective oral inhibitor of Vascular Endothelial Growth Factor Receptor
2 (VEGFR?2), a key mediator of angiogenesis.[1][2][3] With an IC50 value of approximately 3
nM, it is a valuable tool in cancer research and drug development.[1][2][3] Given that DMSO is
the most common solvent for storing small molecule inhibitors for in vitro and in vivo studies,
understanding the long-term stability of BFH772 in DMSO is critical for ensuring the accuracy
and reproducibility of experimental results.

These application notes provide a comprehensive guide to the stability of BFH772 in DMSO,
including recommended storage conditions, factors that influence its stability, and detailed
protocols for conducting stability assessments.

Chemical Properties of BFH772
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Property Value Reference
Formula C23H16F3N303 [1]
Molecular Weight 439.39 g/mol [1]

CAS Number 890128-81-1 [1]
Solubility in DMSO 76 - 87 mg/mL (173 - 198 mM)  [1][3]

Factors Influencing the Stability of Small Molecules
in DMSO

Several environmental factors can affect the stability of small molecules like BFH772 when
stored in DMSO.[4]

o Water Content: DMSO is highly hygroscopic and readily absorbs moisture. The presence of
water can lead to the hydrolysis of susceptible compounds.[4][5][6] Studies have shown that
water is a more significant contributor to compound degradation than oxygen.[6]

o Temperature: Storage temperature is a critical factor. While lower temperatures are generally
better for long-term storage, the stability of compounds can vary.[7] Storing DMSO solutions
at 4°C is not recommended as DMSO freezes at approximately 18.5°C, and repeated freeze-
thaw cycles can introduce moisture.[7]

o Freeze-Thaw Cycles: While many compounds are stable through multiple freeze-thaw
cycles, it is best practice to aliquot stock solutions to minimize potential degradation and
moisture introduction.[1][7][8]

o Light Exposure: Photolabile compounds can degrade upon exposure to light. Storing
solutions in amber or light-blocking containers is recommended.

o Container Material: Studies have shown no significant difference in compound recovery
between glass and polypropylene containers for up to 5 months at room temperature.[5][6][9]

Recommended Storage Conditions for BFH772 in
DMSO
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Based on available data for BFH772 and general guidelines for small molecule storage, the
following conditions are recommended:

. Recommended .
Storage Condition . Rationale Reference
Duration

Optimal for long-term

-20°C Up to 1 year N [2]
stability.
Preferred for very

-80°C Up to 2 years long-term archival [2]
storage.
Significant

Room Temperature Not Recommended degradation may [71[10]
occur.

Key Recommendations:
o Prepare stock solutions in anhydrous DMSO.[5]
 Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles.[1][7]

» Use tightly sealed, amber vials to protect from moisture and light.[5]

Quantitative Data on Small Molecule Stability in
DMSO

While specific long-term stability data for BFH772 is not extensively published, the following
table summarizes findings from studies on diverse sets of small molecules in DMSO, which can
serve as a general guideline.
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Storage Condition Duration Observation Reference

52% of compounds
Room Temperature 1 year ] [7][10]
remained stable.

4°C (in 90% 85% of compounds
2 years ] [7][11]
DMSO/10% Water) remained stable.

No significant
11 Freeze-Thaw
-15°C compound loss was [6]
Cycles
observed.

Most compounds
40°C (Accelerated

15 weeks were found to be [6]119]
Study)

stable.

Signaling Pathway of BFH772

BFH772 is a potent inhibitor of VEGFR2. The binding of Vascular Endothelial Growth Factor
(VEGF) to VEGFR2 on the surface of endothelial cells triggers receptor dimerization and
autophosphorylation of specific tyrosine residues in the cytoplasmic domain. This initiates a
cascade of downstream signaling pathways, including the PLCy-PKC-MAPK and the PI3K-Akt
pathways, which ultimately lead to endothelial cell proliferation, migration, and survival, key
processes in angiogenesis. BFH772 exerts its anti-angiogenic effects by blocking this initial
phosphorylation event.
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Caption: BFH772 inhibits the VEGF-induced VEGFR2 signaling pathway.

Experimental Protocols
Protocol for Preparation of BFH772 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BFH772 in DMSO.

Materials:

BFH772 powder (MW: 439.39 g/mol )

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or glass vials

Vortex mixer

Calibrated balance and weigh paper

Procedure:
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e Weigh out the required amount of BFH772 powder. For 1 mL of a 10 mM solution, weigh
4.39 mg.

o Transfer the powder to a sterile vial.
o Add the appropriate volume of anhydrous DMSO to achieve the desired concentration.

o Vortex the solution until the BFH772 is completely dissolved. Gentle warming or sonication
may be used to aid dissolution if necessary.[2]

 Aliquot the stock solution into single-use, tightly sealed amber vials.

o Label the vials clearly with the compound name, concentration, date, and store at -20°C or
-80°C.

Protocol for Assessing the Long-Term Stability of
BFH772 in DMSO

This protocol outlines a method to evaluate the stability of BFH772 in DMSO over time using
High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

Objective: To determine the percentage of BFH772 remaining after storage under various
conditions.

Materials:

e BFH772 in DMSO stock solution (e.g., 10 mM)
¢ Anhydrous DMSO

e Amber glass vials

e HPLC or LC-MS system

e Appropriate HPLC column (e.g., C18)

* Mobile phases (e.g., Acetonitrile and water with 0.1% formic acid)
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e Internal Standard (IS) stock solution (optional but recommended)

Experimental Workflow:

Prepare 10 mM
BFH772 Stock in
Anhydrous DMSO

Aliguot into multiple
amber vials

Store aliquots under
different conditions
(e.g., RT, 4°C, -20°C, -80°C)

i

Collect samples at
defined time points
(T=0, 1 wk, 1 mo, etc.)

Prepare samples for
analysis (dilution)
(Analyze by HPLC or LC-MS)

Quantify % BFH772 remaining
vs. T=0 sample

Click to download full resolution via product page

Caption: Workflow for assessing BFH772 stability in DMSO.

Procedure:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1666941?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Sample Preparation:

o Prepare a stock solution of BFH772 in anhydrous DMSO (e.g., 10 mM) as described in
Protocol 7.1.

o Aliquot the solution into multiple amber vials for each storage condition to be tested (e.qg.,
room temperature, -20°C, and a condition with repeated freeze-thaw cycles).

o Prepare a "Time 0" (T=0) sample by immediately diluting an aliquot to the working
concentration for analysis.

e Storage:

o Store the vials at the designated temperatures.

o For the freeze-thaw study, cycle a set of vials between -20°C and room temperature daily.

o Sample Collection:

o At each scheduled time point (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve
one vial from each storage condition.

e Sample Analysis:

o Allow the samples to equilibrate to room temperature.

o Dilute the samples to a concentration suitable for the analytical method. If using an
internal standard, add it at this step.

o Analyze the samples by HPLC-UV or LC-MS.

o Data Analysis:

o Determine the peak area of BFH772 in each sample.

o Calculate the percentage of BFH772 remaining at each time point relative to the T=0
sample.
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o Plot the percentage of BFH772 remaining versus time for each storage condition.

o Analyze chromatograms for the appearance of new peaks, which could indicate
degradation products.

Troubleshooting

Precipitation upon thawing: This may occur if the compound concentration is high or if water
has been absorbed. Gently warm and vortex the solution. If precipitation persists, the
solution may need to be remade.

Reduced Potency in Assays: If a decrease in the biological activity of BFH772 is observed, it
may be due to degradation. A stability study should be performed to confirm.

Variability in Results: Ensure consistent handling of stock solutions, including minimizing the
time at room temperature and avoiding exposure to light. Use of aliquots is crucial to
minimize variability from freeze-thaw cycles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BFH772 in DMSQO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666941#long-term-stability-of-bfh772-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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